ethyl 3-{[(methylamino)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 3-(methylcarbamothioylamino)benzoate
• InChI: InChI=1S/C11H14N2O2S/c1-3-15-10(14)8-5-4-6-9(7-8)13-11(16)12-2/h4-7H,3H2,1-2H3,(H2,12,13,16)
• InChI Key: AKTQEAIUSXLEFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=S)NC
• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol

Description

Ethyl 3-{[(methylamino)carbonothioyl]amino}benzoate, also known as ethyl 2-(methylthio)benzimidazole-5-carboxylate, is a chemical compound with various scientific research applications. It is a synthetic compound that has been developed for its potential use in the treatment of various diseases and conditions.

Mechanism of Action

The mechanism of action of ethyl 3-{[(methylamino)carbonothioyl]amino}benzoate 3-{[(methyl 3-{[(methylamino)carbonothioyl]amino}benzoateamino)carbonothioyl]amino}benzoate is not fully understood. However, it has been suggested that it may exert its effects through the inhibition of certain enzymes and pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Ethyl 3-{[(methyl 3-{[(methylamino)carbonothioyl]amino}benzoateamino)carbonothioyl]amino}benzoate has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines and prostaglandins. In addition, it has been shown to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-{[(methylamino)carbonothioyl]amino}benzoate 3-{[(methyl 3-{[(methylamino)carbonothioyl]amino}benzoateamino)carbonothioyl]amino}benzoate in lab experiments is its potential therapeutic applications. It may be useful in the development of new drugs for the treatment of cancer, Alzheimer's disease, and inflammation. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of ethyl 3-{[(methylamino)carbonothioyl]amino}benzoate 3-{[(methyl 3-{[(methylamino)carbonothioyl]amino}benzoateamino)carbonothioyl]amino}benzoate. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to study its potential use as a drug delivery system. In addition, it may be useful to study its effects on other diseases and conditions, such as diabetes and cardiovascular disease. Finally, it may be useful to study its potential side effects and toxicity in humans.

Synthesis Methods

The synthesis method of ethyl 3-{[(methylamino)carbonothioyl]amino}benzoate 3-{[(methyl 3-{[(methylamino)carbonothioyl]amino}benzoateamino)carbonothioyl]amino}benzoate involves the reaction between this compound 2-aminobenzoate and carbon disulfide, followed by the reaction with methyl 3-{[(methylamino)carbonothioyl]amino}benzoateamine to form the intermediate compound this compound 2-(methyl 3-{[(methylamino)carbonothioyl]amino}benzoatethio)benzimidazole-5-carboxylate. This intermediate compound is then reacted with thionyl chloride to form the final product this compound 3-{[(methyl 3-{[(methylamino)carbonothioyl]amino}benzoateamino)carbonothioyl]amino}benzoate.

Scientific Research Applications

Ethyl 3-{[(methyl 3-{[(methylamino)carbonothioyl]amino}benzoateamino)carbonothioyl]amino}benzoate has been studied for its potential use in the treatment of various diseases and conditions, including cancer, Alzheimer's disease, and inflammation. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a drug delivery system.